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Compound of Interest

Compound Name: 3-IODOBIPHENYL

Cat. No.: B1663909

An In-Depth Technical Guide to 3-lodobiphenyl: Commercial Sourcing, Synthesis, and
Applications in Modern Research

For the researcher, scientist, or drug development professional, the strategic selection of
chemical building blocks is a critical determinant of project success. 3-lodobiphenyl (CAS No.
20442-79-9) has emerged as a pivotal intermediate in the synthesis of complex organic
molecules, finding utility in fields ranging from pharmaceutical discovery to materials science.
Its utility is primarily derived from the reactivity of the carbon-iodine bond, which makes it an
excellent substrate for a variety of powerful cross-coupling reactions.

This guide provides a comprehensive technical overview of 3-iodobiphenyl, covering its
commercial availability, reliable synthesis protocols, key applications, and essential quality
control and safety measures. The information is structured to provide not just procedural steps,
but the underlying scientific rationale, empowering researchers to make informed decisions in
their work.

Physicochemical and Structural Data

A foundational understanding of a reagent's properties is essential before its inclusion in any
experimental design. 3-lodobiphenyl is an aromatic organoiodine compound with the following
key characteristics.
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Property Value References
CAS Number 20442-79-9 [1][2][3]
Molecular Formula C12Hol [1][4]
Molecular Weight 280.10 g/mol [11[4115]
Appearance Liquid or low-melting solid [2]

Melting Point 26.5°C [1][3]

Boiling Point 149-152 °C @ 1 Torr [1]

m-lodobiphenyl, 1-lodo-3-

Synonyms phenylbenzene, 3-Biphenyl [1103114]
iodide
IC1=CC(C2=CC=CC=C2)=CC
SMILES Code [2]
=C1
KAQUBIATNWQNRE-
InChl Key [1][2]

UHFFFAOYSA-N

Commercial Availability and Procurement

3-lodobiphenyl is readily available from a multitude of chemical suppliers, catering to needs
from laboratory-scale research to bulk manufacturing. Purity levels typically range from 96% to
over 99%, with sublimated grades available for applications demanding higher purity, such as
in organic electronics.

Representative Commercial Suppliers

The following table lists several established suppliers of 3-iodobiphenyl. Pricing is subject to
market fluctuations and should be confirmed by direct inquiry.
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Supplier

Representative Purity

Available Quantities

Tokyo Chemical Industry (TCI)

>98.0% (GC)

Gram to Kilogram scale

Sigma-Aldrich (Merck) 97% Gram to Kilogram scale
MedKoo Biosciences >97% 5g, 25¢g, Bulk Inquiry
AK Scientific, Inc. Varies Inquire for details
Henan Aochuang Chemical _ _
99% Inquire for details[1]
Co., Ltd.
Shanghai Daken Advanced ) )
98.00% Inquire for details[6]

Materials Co.,Ltd.

SARA Research &

Development Centre

Multiple grades

Inquire for details[5]

Procurement Workflow

A systematic approach to procurement is crucial to ensure the quality and consistency of

starting materials. This involves supplier vetting, specification confirmation, and incoming

material verification.
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Procurement & Verification Workflow
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——— P> step2

Synthesis Workflow
3-Aminobiphenyl HCI, H20, Ice NaNO:2 (aq) Kl (aq)
dropwise
stepl dropwise
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Purification

(Column Chromatography)
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Suzuki-Miyaura Catalytic Cycle

Oxidative
Addition

Ar-Pd(I1)-1(L2) Base i
1

Transmetalation

Ar-Pd(ll)-Ar'(Lz)

—————————————————————————————————————————

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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